Cas no 2107849-05-6 (4-Chloro-oxazole-2-carboxylic acid ethyl ester)

• Product Name: 4-Chloro-oxazole-2-carboxylic acid ethyl ester
• CAS No: 2107849-05-6
• MF: C₆H₆ClNO₃
• MW: 175.569740772247
• CID: 5973808
• Update Time: 2026-03-11

4-Chloro-oxazole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-oxazole-2-carboxylic acid ethyl ester
• 2-Oxazolecarboxylic acid, 4-chloro-, ethyl ester

• Inchi： 1S/C6H6ClNO3/c1-2-10-6(9)5-8-4(7)3-11-5/h3H,2H2,1H3
• InChI Key： MCDRMPGRTNOGLG-UHFFFAOYSA-N
• SMILES： C(C1=NC(Cl)=CO1)(=O)OCC

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 235.4±32.0 °C(Predicted)
• pka: -4.99±0.10(Predicted)

Additional information on 4-Chloro-oxazole-2-carboxylic acid ethyl ester

Recent Advances in the Application of 4-Chloro-oxazole-2-carboxylic acid ethyl ester (CAS: 2107849-05-6) in Chemical Biology and Pharmaceutical Research

4-Chloro-oxazole-2-carboxylic acid ethyl ester (CAS: 2107849-05-6) has emerged as a pivotal intermediate in the synthesis of heterocyclic compounds with significant pharmacological potential. Recent studies highlight its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug discovery. This compound's unique oxazole scaffold serves as a versatile building block, enabling the construction of complex molecular architectures with enhanced bioactivity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Chloro-oxazole-2-carboxylic acid ethyl ester in the synthesis of oxazole-based kinase inhibitors. Researchers utilized this compound as a key intermediate to develop a series of potent and selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported significant tumor growth inhibition in preclinical models, underscoring the therapeutic potential of derivatives derived from this scaffold.

In addition to its role in oncology, recent research has explored the antimicrobial properties of 4-Chloro-oxazole-2-carboxylic acid ethyl ester derivatives. A 2024 publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel oxazole-containing compounds with broad-spectrum activity against drug-resistant bacterial strains. The study identified several derivatives with minimal inhibitory concentrations (MICs) in the low micromolar range, suggesting their potential as next-generation antibiotics.

Another notable application of 4-Chloro-oxazole-2-carboxylic acid ethyl ester is in the field of anti-inflammatory drug development. A recent study in European Journal of Medicinal Chemistry reported the synthesis of oxazole-based COX-2 inhibitors using this compound as a starting material. The resulting derivatives exhibited high selectivity for COX-2 over COX-1, along with reduced gastrointestinal toxicity compared to traditional NSAIDs.

The synthetic versatility of 4-Chloro-oxazole-2-carboxylic acid ethyl ester has also been demonstrated in the construction of PROTACs (Proteolysis Targeting Chimeras). A 2023 study in Chemical Communications described its use in the development of novel E3 ligase recruiters, enabling targeted protein degradation with enhanced specificity. This approach holds promise for addressing previously "undruggable" targets in various disease contexts.

Looking forward, the unique chemical properties of 4-Chloro-oxazole-2-carboxylic acid ethyl ester (CAS: 2107849-05-6) position it as a valuable tool in medicinal chemistry. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new possibilities for this versatile scaffold. Future directions may include exploration of its use in covalent inhibitor design, as well as in the development of radiopharmaceuticals for diagnostic imaging.